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Introduction

Olefin cross-metathesis (CM) is a powerful and versatile reaction in organic synthesis that
allows for the formation of new carbon-carbon double bonds by scrambling the substituents of
two different alkenes. The development of well-defined ruthenium catalysts, particularly the
Grubbs family of catalysts, has revolutionized this field. The Grubbs second-generation catalyst
exhibits high activity, excellent tolerance to a wide variety of functional groups, and stability in
air and a range of solvents, making it a preferred choice for many synthetic applications in
research and drug development.[1][2] This document provides a detailed protocol for
performing a cross-metathesis reaction using the Grubbs second-generation catalyst, along
with representative data and experimental workflows.

Catalytic Cycle and Experimental Workflow

The generally accepted mechanism for olefin metathesis, first proposed by Chauvin, involves
the formation of a metallacyclobutane intermediate.[3] The Grubbs catalyst enters a catalytic
cycle by reacting with one of the olefin partners in a [2+2] cycloaddition, which then undergoes
a retro-[2+2] cycloaddition to form a new ruthenium carbene and release an olefin byproduct.
This new carbene then reacts with the second olefin partner to ultimately form the desired
cross-metathesis product and regenerate the active catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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